![molecular formula C19H34N7P B4331342 2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile](/img/structure/B4331342.png)
2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile
Overview
Description
2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile, also known as TATB, is a highly energetic and insensitive explosive material. It has been extensively researched due to its potential applications in the defense industry.
Mechanism of Action
2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile releases a large amount of energy upon detonation due to its highly strained molecular structure. The energy release is attributed to the formation of nitrogen gas and carbon monoxide. The high energy release and insensitivity to shock and friction make this compound an attractive explosive material for military applications.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound exposure can cause lung damage and inflammation in animals. It is also a potential carcinogen.
Advantages and Limitations for Lab Experiments
2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile has several advantages for lab experiments, including its high energy release, stability, and insensitivity to shock and friction. However, its high cost and potential health risks make it a challenging material to work with.
Future Directions
Future research on 2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile should focus on developing safer and more cost-effective synthesis methods. There is also a need for more research on the biochemical and physiological effects of this compound exposure. Additionally, this compound's unique spectroscopic properties make it a promising material for detecting explosives, and further research should focus on developing more sensitive and accurate detection methods.
In conclusion, this compound is a highly energetic and insensitive explosive material with potential applications in the defense industry. Its synthesis method has been optimized to produce high-purity and high-yield this compound. This compound's high energy release and stability make it an attractive explosive material, but its potential health risks and high cost make it challenging to work with. Future research should focus on developing safer and more cost-effective synthesis methods, studying the biochemical and physiological effects of this compound exposure, and developing more sensitive and accurate detection methods.
Scientific Research Applications
2-{3-[tris(diethylamino)phosphoranylidene]triaz-1-en-1-yl}benzonitrile has been extensively researched due to its potential applications in the defense industry. It has been used as a high explosive material in various military applications such as warheads, rocket propellants, and shaped charges. This compound has also been studied for its potential use in detecting explosives through its unique spectroscopic properties.
properties
IUPAC Name |
2-[[[tris(diethylamino)-λ5-phosphanylidene]amino]diazenyl]benzonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34N7P/c1-7-24(8-2)27(25(9-3)10-4,26(11-5)12-6)23-22-21-19-16-14-13-15-18(19)17-20/h13-16H,7-12H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUNOLKOLLXYPJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)P(=NN=NC1=CC=CC=C1C#N)(N(CC)CC)N(CC)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34N7P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.